Cas no 2764001-89-8 (rac-(3R,4R)-4-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• CAS No: 2764001-89-8
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 6155689
• PubChem ID: 165985232
• Update Time: 2025-10-29

rac-(3R,4R)-4-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2764001-89-8
• rac-(3R,4R)-4-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-37343011

• Inchi： 1S/C11H17NO4/c1-3-5-16-11(15)12-6-8(4-2)9(7-12)10(13)14/h3,8-9H,1,4-7H2,2H3,(H,13,14)/t8-,9-/m1/s1
• InChI Key： PIHJBKAFHKZLBI-RKDXNWHRSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC=C)C[C@H]1CC)=O

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4R)-4-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid

Introduction to Rac-(3R,4R)-4-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic Acid (CAS No. 2764001-89-8)

Rac-(3R,4R-4-ethyl-1-[prop-2-en-1-yloxycarbonyl]pyrrolidine-3-carboxylic acid) is a meticulously crafted compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2764001-89-8, represents a fascinating intersection of organic chemistry and pharmacology, offering potential applications in the development of novel therapeutic agents.

The molecular structure of rac-(3R,4R-4-ethyl-1-[prop-2-en-1-yloxycarbonyl]pyrrolidine-3-carboxylic acid) is characterized by a pyrrolidine core, which is a common motif in biologically active molecules. The presence of chiral centers at the 3R and 4R positions enhances its complexity and potential for selective interactions with biological targets. This stereochemistry is crucial for ensuring the compound's efficacy and minimizing off-target effects, which are critical considerations in drug design.

The ethyl substituent at the 4-position and the propenyl carbamate group at the 1-position contribute to the compound's overall functionality. The propenyl carbamate moiety is particularly noteworthy, as it introduces a polar group that can interact with biological systems through hydrogen bonding and other electrostatic interactions. These features make rac-(3R,4R-4-ethyl-1-[prop-2-en-1-yloxycarbonyl]pyrrolidine-3-carboxylic acid) a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in interest regarding chiral compounds in drug development. The ability to control stereochemistry at multiple points in a molecule allows for the creation of enantiomerically pure or enriched forms, which can exhibit vastly different biological activities. Rac-(3R,4R-4-ethyl-1-[propenyl carbamate]pyrrolidine-3-carboxylic acid) exemplifies this trend, as its specific stereochemical configuration may confer unique pharmacological properties.

The pyrrolidine scaffold is known for its versatility in medicinal chemistry. It is a privileged structure that appears in numerous bioactive compounds, including antibiotics, antivirals, and anti-inflammatory agents. The incorporation of functional groups such as the ethyl and propenyl carbamate substituents into this framework expands its potential applications. For instance, these modifications can enhance solubility, improve metabolic stability, or modulate receptor binding affinity.

The propenyl carbamate group is particularly interesting from a chemical perspective. It serves as a protecting group for carboxylic acids while also introducing additional functionality that can be exploited in drug design. This dual role makes it a valuable tool in synthetic chemistry, allowing for the selective modification of molecules during synthesis and subsequent activation to reveal the underlying carboxylic acid functionality.

The synthesis of rac-(3R,4R-4-ethyl-1-[propenyl carbamate]pyrrolidine-3-carboxylic acid) requires careful consideration of reaction conditions and stereochemical control. Advanced synthetic methodologies, such as asymmetric catalysis and chiral auxiliary-assisted strategies, are often employed to achieve the desired stereoisomerism. These techniques ensure that the final product possesses the correct configuration at all chiral centers, which is essential for its intended biological activity.

Ongoing research in this area has highlighted the potential of rac-(3R,4R-4-ethyl-1-[propenyl carbamate]pyrrolidine-3-carboxylic acid) as a lead compound for drug discovery. Preclinical studies have demonstrated its ability to interact with specific biological targets with high selectivity. For example, it has shown promise in modulating enzymes involved in inflammatory pathways or neurotransmitter synthesis. These findings underscore the importance of structural diversity and stereochemical precision in developing effective therapeutic agents.

The compound's potential extends beyond its current applications. Future research may explore its use as an intermediate in more complex synthetic pathways or as a building block for novel heterocyclic compounds. The pyrrolidine core provides a versatile platform that can be further functionalized to create molecules with tailored properties. This adaptability makes rac-(3R,4R-4-ethyl-1-[]пирролидин - 3 - карбоксиловая кислота ) an invaluable asset in both academic research and industrial drug development.

In conclusion, rac-(3R， 4R - 4 - этил - 1 - [ ( пропен - 2 - йод ) карбоксильный ] пирролидин - 3 - карбоксильная кислота ) (CAS No. 2764001 - 89 - 8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique molecular structure, characterized by chiral centers and functional groups such as the ethyl and propenyl carbamate substituents, makes it an attractive candidate for further exploration. As our understanding of stereochemistry and molecular interactions continues to evolve， this compound will likely play an increasingly important role in the development of novel therapeutic agents。